Cas no 1219968-07-6 (3-(4-Chloro-2-methylphenoxy)piperidinehydrochloride)

• Product Name: 3-(4-Chloro-2-methylphenoxy)piperidinehydrochloride
• CAS No: 1219968-07-6
• MF: C₁₂H₁₇Cl₂NO
• MW: 262.175481557846
• CID: 1078564
• PubChem ID: 56830767
• Update Time: 2025-10-28

3-(4-Chloro-2-methylphenoxy)piperidinehydrochloride Chemical and Physical Properties

Names and Identifiers

• 3-(4-Chloro-2-methylphenoxy)piperidine hydrochloride
• 3-(4-chloro-2-methylphenoxy)piperidine;hydrochloride
• 1219968-07-6
• AKOS015846030
• 3-(4-Chloro-2-methylphenoxy)piperidinehydrochloride

• MDL： MFCD13560818
• Inchi： 1S/C12H16ClNO.ClH/c1-9-7-10(13)4-5-12(9)15-11-3-2-6-14-8-11;/h4-5,7,11,14H,2-3,6,8H2,1H3;1H
• InChI Key： HTRFXOSXWKVGPZ-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=C(C)C=1)OC1CNCCC1.Cl

Computed Properties

• Exact Mass: 261.0687196g/mol
• Monoisotopic Mass: 261.0687196g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 200
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 21.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers

Additional information on 3-(4-Chloro-2-methylphenoxy)piperidinehydrochloride

3-(4-Chloro-2-methylphenoxy)piperidine hydrochloride: A Comprehensive Overview

3-(4-Chloro-2-methylphenoxy)piperidine hydrochloride (CAS No. 1219968-07-6) is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound, with its unique structural features, has garnered attention due to its potential applications in drug development and as a research tool in various scientific studies. The molecule consists of a piperidine ring, which is a six-membered saturated ring containing one nitrogen atom, and a phenoxy group substituted with chlorine and methyl groups at specific positions.

The phenoxy group in this compound plays a crucial role in determining its chemical properties and biological activity. The presence of the chlorine atom at the para position and the methyl group at the ortho position introduces steric and electronic effects that influence the compound's reactivity and solubility. Piperidine, on the other hand, is known for its ability to form hydrogen bonds, which can enhance bioavailability when incorporated into drug molecules.

Recent studies have highlighted the importance of 3-(4-Chloro-2-methylphenoxy)piperidine hydrochloride in medicinal chemistry. Researchers have explored its potential as a building block for synthesizing bioactive compounds with diverse therapeutic applications. For instance, derivatives of this compound have been investigated for their anti-inflammatory, analgesic, and anti-cancer properties.

In terms of synthesis, 3-(4-Chloro-2-methylphenoxy)piperidine hydrochloride can be prepared through various routes, including nucleophilic substitution and coupling reactions. One common method involves the reaction of 4-chloro-2-methylphenol with piperidine in the presence of an acid catalyst, followed by protonation to form the hydrochloride salt. This approach ensures high yields and purity, making it suitable for large-scale production.

The pharmacokinetic properties of this compound have also been studied extensively. Research indicates that 3-(4-Chloro-2-methylphenoxy)piperidine hydrochloride exhibits moderate absorption in vivo, with reasonable bioavailability when administered orally or parenterally. Its metabolism primarily occurs via cytochrome P450 enzymes, leading to the formation of several metabolites that are excreted through urine and feces.

From a toxicological perspective, 3-(4-Chloro-2-methylphenoxy)piperidine hydrochloride has been shown to be relatively safe at therapeutic doses. However, acute and chronic toxicity studies are still underway to fully understand its safety profile across different species.

In conclusion, 3-(4-Chloro-2-methylphenoxy)piperidine hydrochloride (CAS No. 1219968-07-6) is a versatile compound with promising applications in drug discovery and development. Its unique structure, combined with favorable pharmacokinetic properties, positions it as a valuable tool for researchers in the pharmaceutical industry.